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Compound Focus: (3s,5s)-atorvastatin sodium salt

CAS No.: 1428118-38-0

Cat. No.: S005386

Chemical and Physical Properties

(3S,5S)-Atorvastatin Sodium Salt is the inactive enantiomer of the blockbuster cholesterol-lowering drug
Atorvastatin. It is used in research as a tool compound to study the mechanisms of statin drugs, particularly
for investigating non-HMG-CoA reductase mediated effects, such as its role as a pregnane X receptor (PXR)

activator [1].

Table 1: Basic Physicochemical Profile of (3S,5S)-Atorvastatin Sodium Salt

Property Value | Description

CAS Number 501121-34-2 [2] [1]

Molecular Formula Cs3H34FN2NaOs [2]

Molecular Weight 580.62 g/mol [2]

Appearance Off-white to light yellow solid powder [1]

Purity >95% to 98% [2] [1]

Storage Conditions Powder: -20°C for 3 years; in solvent: -80°C for 6 months [1]

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s005386?utm_src=pdf-body
https://www.smolecule.com/products/s005386?utm_src=pdf-interest
https://www.smolecule.com/products/s005386?utm_src=pdf-body
https://www.invivochem.com/ent-atorvastatin.html
https://www.smolecule.com/products/s005386?utm_src=pdf-body
https://www.scbt.com/p/3s-5s-atorvastatin-sodium-salt-501121-34-2
https://www.invivochem.com/ent-atorvastatin.html
https://www.scbt.com/p/3s-5s-atorvastatin-sodium-salt-501121-34-2
https://www.scbt.com/p/3s-5s-atorvastatin-sodium-salt-501121-34-2
https://www.invivochem.com/ent-atorvastatin.html
https://www.scbt.com/p/3s-5s-atorvastatin-sodium-salt-501121-34-2
https://www.invivochem.com/ent-atorvastatin.html
https://www.invivochem.com/ent-atorvastatin.html
https://www.smolecule.com/products/s005386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Solubility Data and Stock Solution Preparation

A key challenge in working with (3S,5S)-Atorvastatin is its poor aqueous solubility, which is a characteristic

of the atorvastatin molecule in general [3]. The following data summarizes its solubility in relevant solvents.

Table 2: Solubility of (3S,5S)-Atorvastatin Sodium Salt

Solvent Solubility Concentration (mg/mL) Molar Concentration (mM)
DMSO ~125 mg/mL [1] ~125 ~223.76

Water Very slight [4] [3] Information missing Information missing
Methanol Slightly soluble [4] Information missing Information missing

Detailed Protocol for Stock Solution Preparation

Procedure for 100 mM Stock Solution in DMSO:

e Calculations: Weigh 58.06 mg of (3S,5S)-Atorvastatin Sodium Salt (MW = 580.62 g/mal).

¢ Dissolution: Transfer the compound into a 1 mL volumetric vial. Add anhydrous DMSO to a final
volume of 1 mL.

¢ Mixing: Vortex or gently agitate the mixture until the solid is completely dissolved, yielding a clear
solution.

¢ Aliquoting and Storage: Immediately aliquot the stock solution into smaller, single-use vials. Store
at -80°C to prevent degradation and avoid repeated freeze-thaw cycles. Under these conditions, the
solution is stable for approximately 6 months [1].

Experimental Protocols

Protocol 1: Solubility Determination via UV-Vis
Spectrophotometry
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This protocol is adapted from a validated method for atorvastatin and can be used to confirm the solubility of

the (3S,5S) enantiomer [5].

¢ Principle: The method is based on the direct measurement of the native fluorescence of atorvastatin.
e Equipment: Spectrofluorometer, analytical balance, ultrasonic bath, volumetric flasks.

¢ Reagents: (3S,5S)-Atorvastatin Sodium Salt, acetonitrile (HPLC grade).

e Procedure:
Prepare a saturated solution by adding an excess of the compound to 1 mL of the solvent (e.g.,

[e]

DMSO or methanol) in a micro-centrifuge tube.
Vortex the mixture for 30 seconds and then sonicate for 15 minutes.

Allow the solution to equilibrate at room temperature for 24 hours with continuous agitation.
Centrifuge the mixture at 10,000 RPM for 5 minutes to separate undissolved material.
Carefully collect the supernatant and filter it through a 0.45 um PTFE syringe filter.

Dilute the filtrate appropriately with methanol or acetonitrile.

Measure the absorbance at 246 nm using a UV-Vis spectrophotometer and determine the

concentration using a pre-established calibration curve [5].

Protocol 2: Formulation for In Vivo Administration

For animal studies, stock solutions in DMSO must be further diluted into biocompatible vehicles [1].

Table 3: Example Formulations for Animal Dosing

L - . Final DMSO
Injection Route Formulation Composition (v/v) .
Concentration
Intraperitoneal (IP), 10% DMSO + 40% PEG300 + 5% Tween 80 + 10%
Intravenous (1V) 45% Saline [1]
Oral Gavage (PO) Suspend in 0.5% Carboxymethylcellulose 0%

Sodium (CMC-Na) [1]

Workflow Diagram: In Vivo Dosing Solution Preparation
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Prepare 100 mM Stock Solution
in DMSO

'

(Select Administration Route)

IP/1V Injection Oral Gavage

Dilute stock solution with Mix stock solution with
vehicle (e.g., PEG300, Tween 80, Saline) 0.5% CMC-Na suspension vehicle

Vortex final mixture Vortex mixture until
thoroughly homogeneous suspension forms

Administer to Animals
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Biological Application Notes

Mechanism of Action as a Research Tool

While the (3R,5R) enantiomer is responsible for the primary lipid-lowering effect, the (3S,5S) enantiomer

serves as a critical control in mechanistic studies.

Pathway Diagram: (3S,5S)-Atorvastatin as a PXR Activator
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Important Safety and Handling Notes

¢ Intended Use: (3S,5S)-Atorvastatin Sodium Salt is strictly for research use and not for human
consumption [2] [1].

e Biohazard Considerations: The consensus opinion is that women taking a statin should not
breastfeed due to potential disruption of infant lipid metabolism. While this is specific to the active
drug, caution should be exercised when handling all related compounds [1].

Summary and Key Considerations
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The experimental data indicates that (3S,5S)-Atorvastatin Sodium Salt is highly soluble in DMSO, making
it an excellent solvent for preparing concentrated stock solutions for in vitro studies. Its solubility in
methanol is lower, described only as "slightly soluble" [4]. For in vivo applications, DMSO stock solutions

must be diluted into appropriate vehicles to ensure biocompatibility.

Researchers should note that this enantiomer is primarily a tool for investigating non-lipid-related pathways,
such as PXR-mediated gene regulation. When designing experiments, it is crucial to use the (3S,5S) and

(3R,5R) enantiomers in tandem to dissect specific biological mechanisms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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